Cas no 106872-12-2 (4-amino-2-(4-anilinophenoxy)-1-hydroxyanthracene-9,10-dione)

• Product name: 4-amino-2-(4-anilinophenoxy)-1-hydroxyanthracene-9,10-dione
• CAS No: 106872-12-2
• MF: C₂₆H₁₈N₂O₄
• MW: 422.43212
• CID: 1184754
• PubChem ID: 13906825

4-amino-2-(4-anilinophenoxy)-1-hydroxyanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(4-anilinophenoxy)-1-hydroxyanthracene-9,10-dione
• 106872-12-2
• DTXSID40552275

• Inchi： InChI=1S/C26H18N2O4/c27-20-14-21(32-17-12-10-16(11-13-17)28-15-6-2-1-3-7-15)26(31)23-22(20)24(29)18-8-4-5-9-19(18)25(23)30/h1-14,28,31H,27H2
• InChI Key： MLGWETIJADDDMB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC2=CC=C(C=C2)OC3=C(C4=C(C(=C3)N)C(=O)C5=CC=CC=C5C4=O)O

Computed Properties

• Exact Mass: 422.12674
• Monoisotopic Mass: 422.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.65